Cas no 62034-58-6 (Butanoic acid, 2-(cyclohexylthio)-)

• Product Name: Butanoic acid, 2-(cyclohexylthio)-
• CAS No: 62034-58-6
• MF: C₁₀H₁₈O₂S
• MW: 202.313722133636
• CID: 1634458
• Update Time: 2024-08-30

Butanoic acid, 2-(cyclohexylthio)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-(cyclohexylthio)-

• Inchi： 1S/C10H18O2S/c1-2-9(10(11)12)13-8-6-4-3-5-7-8/h8-9H,2-7H2,1H3,(H,11,12)
• InChI Key： KAYDRUYTCVMSMD-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(SC1CCCCC1)CC

Computed Properties

• Exact Mass: 202.10284

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 329.4±25.0 °C(Predicted)
• PSA: 37.3
• pka: 3.53±0.10(Predicted)